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Compound of Interest

Compound Name: Propyne, 1-bromo-

Cat. No.: B3049260

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1-
bromopropyne, also known as propargyl bromide or 3-bromo-1-propyne. The data presented
herein is crucial for the handling, application, and process development involving this versatile
reagent in synthetic chemistry and drug discovery.

Physical Properties of 1-Bromopropyne

1-Bromopropyne is a colorless to light yellow liquid with a sharp, lachrymatory odor. It is a
halogenated organic compound widely used as a reagent in organic synthesis. Accurate
knowledge of its physical properties, such as boiling point and density, is essential for safe
handling and for the design of experimental and industrial processes.

The following table summarizes the reported values for the boiling point and density of 1-
bromopropyne. It is important to note that some commercial preparations of 1-bromopropyne
are supplied as solutions, typically in toluene, which can affect the measured physical
properties. The data presented here are for the pure or nearly pure compound unless otherwise
specified.
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Physical Property Value Conditions
Boiling Point 77 °C at 760 mmHg
88-90°C Not specified

89 °C Not specified

97 °C Not specified

Density 1.335 g/mL at 25 °C
1.38 g/mL at 20 °C

1.39 g/mL at 20 °C

1.57 g/mL at 20 °C

1.579 g/cm3 at 19 °C

1.595 g/cm3 Not specified

Note: Variations in reported values may be attributed to different experimental conditions and

sample purity.

Experimental Protocols

The determination of the physical properties of volatile organic compounds like 1-

bromopropyne requires precise and standardized experimental procedures. Below are detailed

methodologies for the determination of boiling point and density.

Boiling Point Determination using the Thiele Tube

Method

The Thiele tube method is a common and efficient technique for determining the boiling point of
a small quantity of a liquid.[1]

Apparatus:

e Thiele tube
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o Thermometer (calibrated)

o Capillary tube (sealed at one end)

e Small test tube

e Heating oil (e.g., mineral oil)

e Bunsen burner or other heat source

e Rubber band or wire for attaching the test tube to the thermometer

Procedure:

o A small amount of the 1-bromopropyne sample is placed into the small test tube.
e The capillary tube is placed inside the test tube with its open end downwards.

e The test tube is attached to the thermometer using a rubber band, ensuring the sample is
level with the thermometer bulb.

e The thermometer and test tube assembly are suspended in the Thiele tube, which is filled
with heating oil to a level above the side arm.

e The side arm of the Thiele tube is gently heated. The design of the tube facilitates the
circulation of the oil, ensuring uniform heating.[2]

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube. This is due to the expansion of the air trapped inside and the increasing vapor pressure
of the sample.

e Heating is continued until a steady and rapid stream of bubbles is observed.
e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The boiling point is the temperature at which the liquid just begins to be drawn up into the
capillary tube.[1][3] This occurs when the vapor pressure of the sample equals the
atmospheric pressure.
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Density Determination using a Pychometer

A pycnometer, or specific gravity bottle, is a piece of laboratory glassware used to determine
the density of a liquid with high precision.[4][5]

Apparatus:

Pycnometer (a glass flask with a fitted ground glass stopper with a capillary tube)

Analytical balance (accurate to at least 0.001 g)

Constant temperature bath

Distilled water (or other reference liquid of known density)

The 1-bromopropyne sample

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using
the analytical balance (m_empty).

o The pycnometer is then filled with distilled water and placed in a constant temperature bath
until it reaches thermal equilibrium. The stopper is inserted, and any excess water that
emerges from the capillary is carefully wiped away. The mass of the pycnometer filled with
water is then measured (m_water).

e The pycnometer is emptied, thoroughly dried, and then filled with the 1-bromopropyne
sample.

e The same procedure of thermal equilibration and weighing is followed to determine the mass
of the pycnometer filled with the sample (m_sample).

e The density of the 1-bromopropyne sample (p_sample) is then calculated using the following
formula:

p_sample = [(m_sample - m_empty) / (m_water - m_empty)] * p_water
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where p_water is the known density of water at the experimental temperature.

Logical Relationship Diagram

The following diagram illustrates the relationship between the chemical compound 1-
bromopropyne and the determination of its fundamental physical properties.

Caption: Workflow for determining the physical properties of 1-bromopropyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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